Cas no 117456-87-8 (2(1H)-Phenanthrenone,3,4,4a,9,10,10a-hexahydro-5-hydroxy-1-(hydroxymethyl)-8-methoxy-1,4a-dimethyl-7-(1-methylethyl)-,(1S,4aS,10aR)-)

• Product Name: 2(1H)-Phenanthrenone,3,4,4a,9,10,10a-hexahydro-5-hydroxy-1-(hydroxymethyl)-8-methoxy-1,4a-dimethyl-7-(1-methylethyl)-,(1S,4aS,10aR)-
• CAS No: 117456-87-8
• Molecular Formula: C₂₁H₃₀O₄
• Molecular Weight: 346.46100
• CID: 156573
• PubChem ID: 21672230

2(1H)-Phenanthrenone,3,4,4a,9,10,10a-hexahydro-5-hydroxy-1-(hydroxymethyl)-8-methoxy-1,4a-dimethyl-7-(1-methylethyl)-,(1S,4aS,10aR)- Properties

Names and Identifiers

• 2(1H)-Phenanthrenone,3,4,4a,9,10,10a-hexahydro-5-hydroxy-1-(hydroxymethyl)-8-methoxy-1,4a-dimethyl-7-(1-methylethyl)-,(1S,4aS,10aR)-
• 2(1H)-Phenanthrenone,3,4,4a,9,10,10a-hexahydro-5-hydroxy-1-(hydroxymethyl)-8-methoxy-1,4a-dimethyl-7-(1-methylethyl)-,(1S,4aS
• Triptonodiol
• 2(1H)-Phenanthrenone,3,4,4a,9,10,10a-hexahydro-5-hydroxy-1-(hydroxymethyl)-8-methoxy-1,4a-dimethyl-7-(1-methylethyl)-,[1S-(1a,4aa,10ab)]-
• Triptonediol
• [ "Triptonediol" ]
• HY-N1121
• F92918
• AKOS032962732
• 117456-87-8
• (1S,4aS,10aR)-5-hydroxy-1-(hydroxymethyl)-8-methoxy-1,4a-dimethyl-7-propan-2-yl-4,9,10,10a-tetrahydro-3H-phenanthren-2-one
• CHEMBL3799896
• CS-0016409
• DA-78637

• InChIKey： XGRBHDJWRPUKMD-TYCQWZJGSA-N
• Inchi： InChI=1S/C21H30O4/c1-12(2)14-10-15(23)18-13(19(14)25-5)6-7-16-20(18,3)9-8-17(24)21(16,4)11-22/h10,12,16,22-23H,6-9,11H2,1-5H3/t16-,20+,21-/m1/s1
• SMILES： OC[C@@]1([C@@H]2CCC3=C(OC)C(C(C)C)=CC(O)=C3[C@@]2(C)CCC1=O)C

Computed Properties

• Exact Mass: 346.21400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 346.21440943g/mol
• Heavy Atom Count: 25
• Complexity: 518
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: 3.70580
• PSA: 66.76000
• Boiling Point: 529.6±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 183.4±23.6 °C
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.121±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 1-hydroxysteroids